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Compound of Interest

Compound Name: Picilorex

Cat. No.: B1200125 Get Quote

Picilorex is a pharmaceutical compound formerly investigated for its anorectic properties,

intended to be used as an appetite suppressant. Identified chemically as 3-(4-Chlorophenyl)-5-

cyclopropyl-2-methylpyrrolidine, it was also known by the developmental code UP 507-04 and

was intended to be marketed under the brand name Roxenan. Despite its classification as a

monoamine reuptake inhibitor and a stimulant, Picilorex remains a largely obscure entity

within the scientific and medical literature, with a scarcity of publicly available data on its

discovery, development, and clinical evaluation.

Limited Available Data
A comprehensive review of scientific databases, patent libraries, and regulatory archives

reveals a significant lack of detailed information regarding Picilorex. Key data points crucial for

a thorough technical understanding of a pharmaceutical agent are notably absent from the

public record. This includes specifics about its discovery, such as the individuals or research

institution responsible, and the timeline of its initial synthesis and characterization.

Furthermore, detailed preclinical and clinical data are not readily available. Information on its

pharmacokinetic profile (absorption, distribution, metabolism, and excretion),

pharmacodynamic properties (binding affinities for monoamine transporters, dose-response

relationships), and the results of any clinical trials that may have been conducted remain

unpublished or inaccessible. The reasons for the discontinuation of its development and its

failure to reach the market are also not documented in available resources.
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As a monoamine reuptake inhibitor, Picilorex would theoretically function by blocking the

reabsorption of neurotransmitters such as dopamine, norepinephrine, and serotonin in the

brain. This mechanism is common to many stimulant and antidepressant drugs. The intended

therapeutic effect as an anorectic would stem from the increased levels of these

neurotransmitters in the synaptic cleft, which can lead to a reduction in appetite and food

intake.

Below is a generalized diagram illustrating the proposed mechanism of action for a monoamine

reuptake inhibitor like Picilorex.
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Caption: Proposed mechanism of action for Picilorex as a monoamine reuptake inhibitor.
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Conclusion
Due to the profound lack of available scientific and clinical data, a detailed technical guide on

the discovery and history of Picilorex cannot be constructed. The core requirements for

quantitative data presentation, detailed experimental protocols, and specific signaling pathway

visualizations cannot be met. Picilorex serves as an example of a pharmaceutical candidate

that, for reasons not publicly known, did not progress through the development and regulatory

pipeline to become a marketed drug, leaving behind a minimal footprint in the scientific

literature.

To cite this document: BenchChem. [Picilorex: An Obscure Anorectic Agent]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200125#discovery-and-history-of-picilorex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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